Cas no 720-98-9 (4-Amino-phenol 1-benzoate)

• Product Name: 4-Amino-phenol 1-benzoate
• CAS No: 720-98-9
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 544506
• PubChem ID: 297363
• Update Time: 2024-03-01

4-Amino-phenol 1-benzoate Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-amino-, benzoate (ester)
• 4-Amino-phenol 1-benzoate
• Benzoic acid 4-aminophenyl ester
• Benzoic acid 4-amino-phenyl ester

• Inchi： 1S/C13H11NO2/c14-11-6-8-12(9-7-11)16-13(15)10-4-2-1-3-5-10/h1-9H,14H2
• InChI Key： OFZBREYRUUQJQG-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 213.078978594g/mol
• Monoisotopic Mass: 213.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones